![molecular formula C19H20N2O3S B6171738 methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate CAS No. 902969-19-1](/img/no-structure.png)
methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate
Overview
Description
Methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate' involves the reaction of 4-bromo-1-methyl-5-nitro-1H-pyrrole-3-carboxylic acid ethyl ester with 3-methylphenyl isocyanate, followed by reduction of the nitro group and cyclization with thiophene-2-carboxaldehyde to form the final product.", "Starting Materials": [ "4-bromo-1-methyl-5-nitro-1H-pyrrole-3-carboxylic acid ethyl ester", "3-methylphenyl isocyanate", "thiophene-2-carboxaldehyde", "sodium borohydride", "acetic acid", "ethanol", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-1-methyl-5-nitro-1H-pyrrole-3-carboxylic acid ethyl ester (1.0 g, 3.4 mmol) and 3-methylphenyl isocyanate (0.6 g, 4.1 mmol) in dry ethanol (20 mL) and add a catalytic amount of acetic acid. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride (0.3 g, 8.0 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add water (20 mL) to the reaction mixture and extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 4: Dissolve the yellow solid in dry ethanol (20 mL) and add thiophene-2-carboxaldehyde (0.6 g, 4.1 mmol) and a catalytic amount of acetic acid. Stir the mixture at room temperature for 24 hours.", "Step 5: Add sodium hydroxide (1.0 g, 25.0 mmol) to the reaction mixture and stir for an additional 2 hours.", "Step 6: Add water (20 mL) to the reaction mixture and extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with water (20 mL) and dry over anhydrous sodium sulfate. Concentrate the solution under reduced pressure to obtain a yellow solid.", "Step 7: Purify the yellow solid by column chromatography using a mixture of ethyl acetate and hexanes as the eluent to obtain the final product, 'methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate'." ] } | |
CAS RN |
902969-19-1 |
Product Name |
methyl 4-{[ethyl(3-methylphenyl)carbamoyl]methyl}-4H-thieno[3,2-b]pyrrole-5-carboxylate |
Molecular Formula |
C19H20N2O3S |
Molecular Weight |
356.4 |
Purity |
95 |
Origin of Product |
United States |
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